Cas no 863667-93-0 (N-2-(2-amino-1,3-thiazol-4-yl)-4,5-dimethylphenylacetamide)

• Product name: N-2-(2-amino-1,3-thiazol-4-yl)-4,5-dimethylphenylacetamide
• CAS No: 863667-93-0
• MF: C₁₃H₁₅N₃OS
• MW: 261.342701196671
• CID: 3108460
• PubChem ID: 4962858

N-2-(2-amino-1,3-thiazol-4-yl)-4,5-dimethylphenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-amino-1,3-thiazol-4-yl)-4,5-dimethylphenyl]acetamide
• N-2-(2-amino-1,3-thiazol-4-yl)-4,5-dimethylphenylacetamide
• SR-01000073997-1
• Z99598944
• 863667-93-0
• SR-01000073997
• CS-0277126
• EN300-14148
• n-(2-(2-Aminothiazol-4-yl)-4,5-dimethylphenyl)acetamide
• AKOS034788822
• AB00741560-01

• Inchi： InChI=1S/C13H15N3OS/c1-7-4-10(12-6-18-13(14)16-12)11(5-8(7)2)15-9(3)17/h4-6H,1-3H3,(H2,14,16)(H,15,17)
• InChI Key： IJPWXOAGEMOAAC-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 261.09358328Da
• Monoisotopic Mass: 261.09358328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 96.3Ų

Additional information on N-2-(2-amino-1,3-thiazol-4-yl)-4,5-dimethylphenylacetamide

Comprehensive Overview of N-2-(2-amino-1,3-thiazol-4-yl)-4,5-dimethylphenylacetamide (CAS No. 863667-93-0)

N-2-(2-amino-1,3-thiazol-4-yl)-4,5-dimethylphenylacetamide, identified by its CAS No. 863667-93-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a thiazole ring with a dimethylphenylacetamide moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymatic pathways, which aligns with current trends in precision medicine and personalized therapeutics.

The compound's thiazole component is a well-known heterocyclic scaffold frequently utilized in medicinal chemistry due to its bioisosteric properties. This structural feature enhances the molecule's ability to interact with biological targets, such as kinases or receptors, which are often implicated in diseases like cancer and inflammatory disorders. Given the rising global focus on anti-inflammatory drugs and targeted cancer therapies, N-2-(2-amino-1,3-thiazol-4-yl)-4,5-dimethylphenylacetamide presents a promising candidate for further investigation.

From a synthetic chemistry perspective, the compound's CAS No. 863667-93-0 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories specializing in small molecule synthesis or high-throughput screening often prioritize compounds like this due to their modular design, which allows for derivatization and optimization. The 4,5-dimethylphenylacetamide segment, in particular, offers opportunities for structural modifications to enhance solubility or binding affinity, addressing common challenges in drug formulation.

In the context of AI-driven drug discovery, N-2-(2-amino-1,3-thiazol-4-yl)-4,5-dimethylphenylacetamide exemplifies the type of compound that benefits from computational modeling. Platforms leveraging machine learning for molecular property prediction can accelerate its development by simulating interactions with biological targets. This aligns with the growing demand for faster R&D cycles in the pharmaceutical industry, a topic frequently searched by professionals in the field.

Environmental and green chemistry considerations also play a role in the compound's appeal. Its synthesis can be optimized to minimize waste and energy consumption, resonating with the increasing emphasis on sustainable chemical processes. Researchers exploring eco-friendly catalysts or solvent-free reactions may find this compound a viable candidate for such methodologies.

Given its structural complexity, N-2-(2-amino-1,3-thiazol-4-yl)-4,5-dimethylphenylacetamide requires advanced analytical techniques for characterization. Tools like NMR spectroscopy, mass spectrometry, and HPLC purification are essential for ensuring its purity and stability—a critical factor for reproducibility in preclinical studies. This underscores the importance of quality control in modern chemical research, a recurring theme in academic and industrial discussions.

In summary, CAS No. 863667-93-0 represents a compelling case study at the intersection of medicinal chemistry, computational biology, and sustainable science. Its multifaceted applications and adaptability to cutting-edge technologies position it as a valuable asset for researchers addressing today's most pressing health and scientific challenges.